2-(Quinolin-6-yl)propan-2-ol
Cat. No. B8655399
M. Wt: 187.24 g/mol
InChI Key: JIQTZSSWSPDQFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08481739B2
Procedure details
To an ice-cold solution of methylmagnesium iodide prepared from magnesium (0.454 g, 18.69 mmol) and methyliodide (1.16 ml, 18.69 mmol) in diethyl ether (15 ml), methyl quinoline-6-carboxylate (0.50 g, 2.67 mmol) in diethyl ether (5 ml) was added and warmed to room temperature. After 12 h, the reaction mixture was cooled to 0° C., quenched with dil. 6N HCl and extracted with ethyl acetate. The organic layer was dried over sodium sulphate and concentrated under reduced pressure and column chromatographed with ethyl acetate: petroleum ether to afford the title compound as a yellow liquid (0.42 g, 84%). 1H-NMR (δ ppm, DMSO-d6, 400 MHz): 8.83 (dd J=4.2, 1.7 Hz, 1H), 8.34 (dd, J=8.2, 1.1 Hz, 1H), 8.00 (d, J=1.9 Hz, 1H), 7.95 (d, J=8.8 Hz, 1H), 7.88 (dd, J=8.9, 2.0 Hz, 1H), 7.50 (q, J=4.1 Hz, 1H), 5.23 (s, 1H), 1.51 (s, 6H).
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[Mg]I.[Mg].[CH3:5]I.[N:7]1[C:16]2[C:11](=[CH:12][C:13](C(OC)=O)=[CH:14][CH:15]=2)[CH:10]=[CH:9][CH:8]=1.C([O:23][CH2:24][CH3:25])C>>[N:7]1[C:16]2[C:11](=[CH:12][C:13]([C:24]([OH:23])([CH3:25])[CH3:5])=[CH:14][CH:15]=2)[CH:10]=[CH:9][CH:8]=1
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Inputs
Step One
[Compound]
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Name
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ice
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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|
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C[Mg]I
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Name
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Quantity
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0.454 g
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Type
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reactant
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Smiles
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[Mg]
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Name
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Quantity
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1.16 mL
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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N1=CC=CC2=CC(=CC=C12)C(=O)OC
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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C(C)OCC
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Name
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|
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Quantity
|
5 mL
|
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Type
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reactant
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
was added
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the reaction mixture was cooled to 0° C.
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CUSTOM
|
Type
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CUSTOM
|
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Details
|
quenched with dil. 6N HCl
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over sodium sulphate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure and column
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
chromatographed with ethyl acetate
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Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
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|
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Type
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product
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Smiles
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N1=CC=CC2=CC(=CC=C12)C(C)(C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.42 g | |
| YIELD: PERCENTYIELD | 84% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
